Cas no 870703-71-2 (4-Bromo-2-chloro-6-(trifluoromethyl)aniline)

• Product Name: 4-Bromo-2-chloro-6-(trifluoromethyl)aniline
• CAS No: 870703-71-2
• MF: C₇H₄BrClF₃N
• MW: 274.465570449829
• CID: 706894
• PubChem ID: 24883983
• Update Time: 2025-04-19

4-Bromo-2-chloro-6-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-6-(trifluoromethyl)aniline
• Benzenamine, 4-bromo-2-chloro-6-(trifluoromethyl)-
• DTXSID50584668
• JS-5157
• A841929
• SCHEMBL1000064
• AKOS017344578
• CS-0195458
• 4-Bromo-2-chloro-6-(trifluoromethyl)aniline, 95%
• MFCD07369770
• 2-amino-5-bromo-3-chlorobenzotrifluoride
• 870703-71-2
• FT-0660918
• 4-BROMO-2-CHLORO-6-(TRIFLUOROMETHYL)ANI&

• MDL： MFCD07369770
• Inchi： 1S/C7H4BrClF3N/c8-3-1-4(7(10,11)12)6(13)5(9)2-3/h1-2H,13H2
• InChI Key： GAOGWONUOUYZFD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(F)(F)F)C=1)N)Cl

Computed Properties

• Exact Mass: 272.91677g/mol
• Monoisotopic Mass: 272.91677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.769 g/mL at 25 °C(lit.)
• Boiling Point: 220.3°C at 760 mmHg
• Flash Point: 87°C
• Refractive Index: n20/D 1.545(lit.)

4-Bromo-2-chloro-6-(trifluoromethyl)aniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 36/37
• Hazardous Material Identification：